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Compound of Interest

Compound Name: 1,4-Piperazinediethanol

Cat. No.: B089762 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,4-Piperazinediethanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Piperazinediethanol is irritating to the eyes, skin, and respiratory system.[1] It may cause

serious eye damage.[2] Therefore, adherence to proper PPE protocols is mandatory to prevent

exposure.

Recommended Personal Protective Equipment
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Protection Type Specification Standard

Eye Protection
Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection
Appropriate protective gloves

(e.g., Nitrile rubber).

Skin and Body
Protective clothing to prevent

skin exposure.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation occurs.

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for 1,4-
Piperazinediethanol.

Parameter Value Reference

Oral LD50 (Rat) 3730 uL/kg [1]

Dermal LD50 (Rabbit) > 10 mL/kg [1][3][4]

Melting Point 134 - 137 °C [5]

Boiling Point 215 - 220 °C [5]

Flash Point 166.2 ± 22.4 °C [1]

Handling and Storage Procedures
Handling:

Use in a well-ventilated area.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemsrc.com/en/cas/122-96-3_1102516.html
https://www.chemsrc.com/en/cas/122-96-3_1102516.html
https://www.benchchem.com/product/b089762?utm_src=pdf-body
https://www.benchchem.com/product/b089762?utm_src=pdf-body
https://www.chemsrc.com/en/cas/122-96-3_1102516.html
https://www.chemsrc.com/en/cas/122-96-3_1102516.html
https://www.haz-map.com/Agents/19282
https://www.fishersci.com/store/msds?partNumber=AAH55063&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.dk/store/msds?partNumber=15491188&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=15491188&countryCode=DK&language=en
https://www.chemsrc.com/en/cas/122-96-3_1102516.html
https://www.chemsrc.com/en/cas/122-96-3_1102516.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Keep containers tightly closed when not in use.[1]

Wash hands thoroughly after handling and wash contaminated clothing before reuse.[1][6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][7]

Keep containers tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[5]

First Aid Measures
Immediate response is crucial in case of accidental exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][5][8]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if

irritation persists.[1][5][8]

Inhalation

Move the exposed person to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Seek

medical attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][8]

Spill and Disposal Plan
Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup.

Spill Response Workflow for 1,4-Piperazinediethanol.

Disposal:

Dispose of waste material in a suitable, sealed container.[1]

Disposal must be in accordance with federal, state, and local environmental control

regulations.

Do not allow the chemical to enter drains.[4]
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Containers, even if empty, should be handled as hazardous waste. Whenever possible,

submit for disposal in their original containers.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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